Cas no 65500-37-0 ((2-methylprop-1-en-1-yl)(2-methylpropyl)amine)

• Product Name: (2-methylprop-1-en-1-yl)(2-methylpropyl)amine
• CAS No: 65500-37-0
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD19219587
• CID: 4110124
• PubChem ID: 11297975
• Update Time: 2025-06-09

(2-methylprop-1-en-1-yl)(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-Propen-1-amine, 2-methyl-N-(2-methylpropyl)-
• (2-methylprop-1-en-1-yl)(2-methylpropyl)amine
• AKOS006357188
• QCA50037
• EN300-256883
• 2-methyl-N-(2-methylprop-1-enyl)propan-1-amine
• G53642
• 65500-37-0

• MDL： MFCD19219587
• Inchi： 1S/C8H17N/c1-7(2)5-9-6-8(3)4/h5,8-9H,6H2,1-4H3
• InChI Key： UFNMLWJTTODWFG-UHFFFAOYSA-N
• SMILES： C(/NCC(C)C)=C(\C)/C

Computed Properties

• Exact Mass: 127.136099547Da
• Monoisotopic Mass: 127.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 88.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Enamines

Additional information on (2-methylprop-1-en-1-yl)(2-methylpropyl)amine

Comprehensive Overview of (2-methylprop-1-en-1-yl)(2-methylpropyl)amine (CAS No. 65500-37-0)

(2-methylprop-1-en-1-yl)(2-methylpropyl)amine, identified by its CAS No. 65500-37-0, is a specialized organic compound that has garnered attention in various industrial and research applications. This amine derivative is characterized by its unique molecular structure, which combines 2-methylprop-1-en-1-yl and 2-methylpropyl groups. Its chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the fields of pharmaceuticals, agrochemicals, and material science.

The growing interest in sustainable chemistry and green synthesis has led researchers to explore compounds like (2-methylprop-1-en-1-yl)(2-methylpropyl)amine as potential building blocks for eco-friendly processes. Its versatility in reactions, such as reductive amination and catalytic hydrogenation, aligns with the global push toward reducing environmental impact. Additionally, its role in the development of bio-based materials has made it a topic of discussion in academic and industrial circles.

From a synthetic chemistry perspective, CAS No. 65500-37-0 offers several advantages. Its branched alkyl groups contribute to steric hindrance, which can influence reaction selectivity and yield. This property is particularly relevant in the design of chiral catalysts and ligands, where spatial arrangement is critical. Researchers have also investigated its potential in polymer chemistry, where it may serve as a monomer or modifier to enhance material properties like thermal stability and flexibility.

In the context of drug discovery, (2-methylprop-1-en-1-yl)(2-methylpropyl)amine has been explored as a precursor for bioactive molecules. Its structural motifs are found in compounds with potential therapeutic applications, such as central nervous system (CNS) agents and anti-inflammatory drugs. The ability to functionalize its amine group opens doors to diverse pharmacological activities, making it a subject of ongoing research.

The compound's relevance extends to flavor and fragrance industries, where amines play a crucial role in creating synthetic aromas. While CAS No. 65500-37-0 itself may not be directly used in consumer products, its derivatives contribute to the synthesis of odorants and flavor enhancers. This application aligns with the increasing demand for customizable scents and food additives in modern markets.

From a safety and handling standpoint, (2-methylprop-1-en-1-yl)(2-methylpropyl)amine requires standard laboratory precautions. While not classified as highly hazardous, proper ventilation, personal protective equipment (PPE), and storage conditions are recommended to ensure safe usage. Its stability under normal conditions makes it a practical choice for industrial-scale applications.

The future of CAS No. 65500-37-0 lies in its adaptability to emerging technologies. With advancements in computational chemistry and machine learning, researchers can predict its behavior in novel reactions, accelerating molecular design. Furthermore, its potential in renewable energy applications, such as battery materials or carbon capture, is an area ripe for exploration.

In summary, (2-methylprop-1-en-1-yl)(2-methylpropyl)amine (CAS No. 65500-37-0) is a multifaceted compound with broad applicability across scientific disciplines. Its structural features, combined with the evolving needs of green chemistry and advanced materials, position it as a compound of enduring interest. As research continues to uncover new uses, its role in innovation is likely to expand, making it a noteworthy subject for both academia and industry.